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Compound of Interest

Compound Name:
N-Tosyl-4-chloro-3-iodo-7-

azaindole

Cat. No.: B1395718 Get Quote

N-Tosyl-4-chloro-3-iodo-7-azaindole is a highly functionalized heterocyclic compound of

significant interest to the medicinal chemistry and drug development community. The 7-

azaindole scaffold is a privileged structure, forming the core of numerous kinase inhibitors and

other therapeutic agents.[1][2] This specific derivative is engineered for synthetic utility; the

tosyl group serves as a robust protecting group for the indole nitrogen, while the chloro and

iodo substituents at the 4- and 3-positions, respectively, provide orthogonal handles for

sequential cross-coupling reactions.[3][4] This allows for the controlled and precise elaboration

of complex molecular architectures, making it a valuable starting material in the synthesis of

novel drug candidates.[5][6]

However, its structural complexity, featuring multiple halogen atoms and a sulfonyl group,

necessitates a thorough understanding of its chemical properties to ensure safe handling and

preserve its integrity.[7] This guide provides a comprehensive overview of the safety protocols,

handling procedures, and chemical reactivity of N-Tosyl-4-chloro-3-iodo-7-azaindole,

designed for researchers and scientists who work with this and structurally related compounds.

Compound Profile and Physicochemical Properties
A clear understanding of a compound's physical properties is the foundation of safe and

effective laboratory practice. The key identifiers and properties for N-Tosyl-4-chloro-3-iodo-7-
azaindole are summarized below.
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Property Value Source

IUPAC Name

4-chloro-3-iodo-1-(4-

methylphenyl)sulfonylpyrrolo[2,

3-b]pyridine

[8]

CAS Number 869335-20-6 [8]

Molecular Formula C₁₄H₁₀ClIN₂O₂S [8]

Molecular Weight 432.67 g/mol [8]

Appearance Solid (form may vary) N/A

Hazard Identification and Classification
N-Tosyl-4-chloro-3-iodo-7-azaindole is classified as an irritant. The primary hazards identified

under the Globally Harmonized System (GHS) are related to skin and eye contact. Adherence

to safety protocols is mandatory to mitigate these risks.

GHS Classification Hazard Statement
Precautionary
Statement Codes

Source

Skin Sensitization
H317: May cause an

allergic skin reaction.

P261, P272, P280,

P302+P352,

P333+P313, P501

Eye Irritation
H319: Causes serious

eye irritation.

P264, P280,

P305+P351+P338,

P337+P313

Toxicological Context: While specific toxicological data for this molecule is not readily available,

the broader class of polyhalogenated aromatic compounds warrants a high degree of caution.

[7] Halogenated compounds can exhibit persistence in the environment and may have complex

toxicological profiles. Therefore, all handling procedures should be designed to minimize

exposure to the lowest reasonably achievable level.

Safe Handling, Engineering Controls, and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/N-Tosyl-4-chloro-3-iodo-7-azaindole
https://pubchem.ncbi.nlm.nih.gov/compound/N-Tosyl-4-chloro-3-iodo-7-azaindole
https://pubchem.ncbi.nlm.nih.gov/compound/N-Tosyl-4-chloro-3-iodo-7-azaindole
https://pubchem.ncbi.nlm.nih.gov/compound/N-Tosyl-4-chloro-3-iodo-7-azaindole
https://www.benchchem.com/product/b1395718?utm_src=pdf-body
https://sinlist.chemsec.org/chemical-groups/halogenated-compounds/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1395718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The causality behind these handling protocols is rooted in preventing skin/eye contact and

avoiding the generation of aerosolized dust.

Engineering Controls:

Fume Hood: All weighing and transfer operations involving the solid compound must be

conducted inside a certified chemical fume hood to prevent inhalation of fine particulates.

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.

Handling Protocols:

Access Control: Designate a specific area within the fume hood for handling this compound

to prevent cross-contamination.

Weighing: Use a dedicated spatula and weighing paper. Tare the balance with the weighing

paper before adding the compound. Handle the solid gently to avoid creating dust.

Transfer: When transferring the solid to a reaction vessel, do so carefully and slowly. If

dissolving for a reaction, add the solvent to the vessel first (if protocol allows) and then add

the solid to the solvent to reduce dust.

Cleaning: After handling, decontaminate the spatula, work surface, and any other equipment

with an appropriate solvent (e.g., ethanol or acetone) followed by soap and water. Dispose of

the cleaning materials as hazardous waste.

Storage and Stability:

Container: Store in a tightly sealed, clearly labeled container. Given the presence of an iodo-

substituent, which can impart light sensitivity to organic molecules, storage in an amber

glass vial is strongly recommended to prevent potential photodegradation.

Conditions: Store in a cool, dry, and dark place away from incompatible materials such as

strong oxidizing agents.
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Inert Atmosphere: While not explicitly required by available datasheets, for long-term

storage, flushing the container with an inert gas like argon or nitrogen can help preserve the

compound's integrity by displacing moisture and oxygen, which is a best practice for complex

synthetic intermediates.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential.

Eye Protection: Chemical safety goggles that provide a full seal around the eyes are

mandatory. A face shield should be worn over the goggles during procedures with a higher

risk of splashing, such as transferring solutions or working under positive pressure.

Hand Protection: Wear nitrile gloves at all times. Given its classification as a skin sensitizer

(H317), double-gloving is recommended, especially during weighing and transfer. Gloves

must be inspected for tears or holes before use. Remove gloves using the proper technique

to avoid skin contact and dispose of them immediately after handling the compound.

Body Protection: A flame-resistant laboratory coat must be worn and fully fastened. Ensure

the sleeves cover the wrists completely.

Respiratory Protection: Not typically required when handling small quantities within a

functioning fume hood. If engineering controls are not available or in case of a large spill, a

NIOSH-approved respirator with an appropriate particulate filter (e.g., P95 or P100) should

be used.

Emergency and First Aid Procedures
Immediate and correct response to an exposure is critical.

In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if

present and easy to do. Seek immediate medical attention.

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove all contaminated clothing and shoes. If skin irritation or a rash develops, seek

medical attention.
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In Case of Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If

the person is not breathing, begin artificial respiration. Seek medical attention.

In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give

anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert

absorbent material (e.g., vermiculite, sand, or dry earth). Carefully sweep or scoop the

material into a suitable container for hazardous waste disposal. Do not create dust. Ventilate

the area and wash the spill site after the material has been removed.

Reactivity and Synthetic Application
The synthetic utility of N-Tosyl-4-chloro-3-iodo-7-azaindole is defined by its reactive sites.

The C-I bond is significantly more reactive than the C-Cl bond in palladium-catalyzed cross-

coupling reactions, such as Suzuki, Sonogashira, or Buchwald-Hartwig aminations. This

differential reactivity allows for selective functionalization at the 3-position while leaving the 4-

position available for a subsequent, often more forcing, coupling reaction. The N-Tosyl group

provides steric and electronic protection to the azaindole core, preventing side reactions and

increasing stability, though it can be removed under specific conditions to reveal the N-H

moiety.[9]

Illustrative Protocol: Selective Suzuki-Miyaura
Cross-Coupling
This protocol describes a typical workflow for the selective coupling at the C-3 iodine position, a

common application for this reagent.

Methodology:

Vessel Preparation: Under an inert atmosphere of argon or nitrogen, add N-Tosyl-4-chloro-
3-iodo-7-azaindole (1.0 eq.), the desired boronic acid or ester (1.1-1.5 eq.), and a palladium

catalyst such as Pd(PPh₃)₄ (0.05-0.10 eq.) to an oven-dried reaction flask equipped with a

magnetic stir bar.

Reagent Addition: Add a suitable base, such as K₂CO₃ or Cs₂CO₃ (2.0-3.0 eq.).
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Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-dioxane and

water or DME and water.

Reaction: Heat the mixture to the required temperature (commonly 80-100 °C) and monitor

the reaction progress by TLC or LC-MS.

Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent like ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. The crude product is then purified. Note: Due to the potential sensitivity of

halogenated heterocycles, purification by column chromatography should be approached

with care. A test on a small scale is recommended to assess stability on silica gel; neutral or

basic alumina may be a less destructive alternative if degradation is observed.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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